![molecular formula C6H12ClN B3107135 2-Ethyl-2,5-dihydro-1H-pyrrole hydrochloride CAS No. 1609403-44-2](/img/structure/B3107135.png)
2-Ethyl-2,5-dihydro-1H-pyrrole hydrochloride
Overview
Description
“2-Ethyl-2,5-dihydro-1H-pyrrole hydrochloride” is a chemical compound with the molecular formula C6H11N.ClH . It has a molecular weight of 133.62 .
Molecular Structure Analysis
The InChI code for “2-Ethyl-2,5-dihydro-1H-pyrrole hydrochloride” is 1S/C6H11N.ClH/c1-2-6-4-3-5-7-6;/h3-4,6-7H,2,5H2,1H3;1H . This indicates that the molecule consists of a pyrrole ring with an ethyl group attached to one of the carbon atoms and a hydrogen chloride group attached to the nitrogen atom.Physical And Chemical Properties Analysis
“2-Ethyl-2,5-dihydro-1H-pyrrole hydrochloride” is a solid at room temperature . More specific physical and chemical properties such as melting point, boiling point, and solubility are not available in the searched resources.Scientific Research Applications
Building Blocks in Chemical Synthesis
“2-Ethyl-2,5-dihydro-1H-pyrrole hydrochloride” is a chemical compound that can be used as a building block in the synthesis of more complex molecules . It’s often used in research and development labs for the creation of new compounds with potential applications in various fields.
Fluorescence Studies
Some related compounds, such as BODIPY, can be infused in silicon oil to impart fluorescence, which can be used in light microscopy for cell sheets . Although “2-Ethyl-2,5-dihydro-1H-pyrrole hydrochloride” itself may not have this property, it could potentially be modified to create similar fluorescent compounds.
Photovoltaic Applications
Hybrid organo-metal halide perovskite materials have been shown to be some of the most competitive candidates for absorber materials in photovoltaic (PV) applications . While “2-Ethyl-2,5-dihydro-1H-pyrrole hydrochloride” is not directly mentioned, it’s possible that it could be used in the synthesis of these types of materials.
Sensing Applications
In combination with bipyridine copper-based complex, some compounds can be used in the sensing of nitrogen oxide (NOx) in air and living cells . “2-Ethyl-2,5-dihydro-1H-pyrrole hydrochloride” could potentially be used to synthesize these types of sensing molecules.
properties
IUPAC Name |
2-ethyl-2,5-dihydro-1H-pyrrole;hydrochloride | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H11N.ClH/c1-2-6-4-3-5-7-6;/h3-4,6-7H,2,5H2,1H3;1H | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UJKDOLJYFHFNJJ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1C=CCN1.Cl | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H12ClN | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
133.62 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-Ethyl-2,5-dihydro-1H-pyrrole hydrochloride |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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